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Introduction

Enlimomab (formerly R6.5 or BIRR-1) is a murine IgG2a monoclonal antibody that specifically
targets the human Intercellular Adhesion Molecule-1 (ICAM-1), also known as CD54.[1] As a
key adhesion molecule, ICAM-1 plays a critical role in the inflammatory response by mediating
the firm adhesion and transmigration of leukocytes from the bloodstream into tissues.
Enlimomab was developed as a therapeutic agent to block this interaction, thereby exerting an
anti-inflammatory effect. It binds to the second extracellular immunoglobulin-like domain of
ICAM-1.[2] Despite initial promise in preclinical studies and some early clinical trials for
conditions like rheumatoid arthritis, Enlimomab failed to demonstrate efficacy and was
associated with adverse outcomes in larger trials for ischemic stroke and renal transplant
rejection.[3][4] This technical guide provides an in-depth overview of the binding characteristics
of Enlimomab to its target, ICAM-1, including what is known about its binding affinity, the
experimental methods used to characterize such interactions, and the relevant biological
pathways.
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Enlimomab-ICAM-1 Binding Affinity

Quantitative data on the specific binding kinetics (dissociation constant (Kd), association rate
(Kon), and dissociation rate (Koff)) for the Enlimomab-ICAM-1 interaction are not readily
available in published literature. However, based on its intended therapeutic function and data
from other high-affinity anti-lICAM-1 antibodies, a high affinity in the nanomolar to sub-
nanomolar range would be expected. For context, other high-affinity nanobodies developed
against ICAM-1 have exhibited dissociation constants in the range of 10~° to 10~1° M with slow
dissociation rates (koff of 104 s™1).

Functional assays have provided some insight into Enlimomab's potency. In vitro studies have
shown that Enlimomab can inhibit the human mixed lymphocyte reaction with an IC50 ranging
from 0.1 to 1.0 pg/mL. Clinical trials aimed for a target serum concentration of 210 pg/mL to
achieve maximal inhibition of ICAM-1-dependent immunological reactions.[5]

Parameter Value Notes

Expected to be in the

nanomolar to sub-nanomolar

Dissociation Constant (Kd) Not Publicly Available )
range based on therapeutic
intent.

Association Rate (Kon) Not Publicly Available

] o ] ] Likely a slow off-rate to ensure

Dissociation Rate (Koff) Not Publicly Available
prolonged target engagement.
Indicates the concentration for

IC50 (Mixed Lymphocyte 50% inhibition of T-cell

) 0.1-1.0 pg/mL . ) o

Reaction) proliferation and activation in
vitro.

Concentration aimed for in

Target Serum Concentration =210 pg/mL clinical trials to achieve a

therapeutic effect.[5]
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Experimental Protocols for Determining Binding
Affinity

The following are detailed, generalized methodologies for key experiments that would be used
to determine the binding affinity of an antibody like Enlimomab to its target, ICAM-1.

Surface Plasmon Resonance (SPR)

Surface Plasmon Resonance is a label-free technique used to measure real-time biomolecular
interactions.

Objective: To determine the association rate (Kon), dissociation rate (Koff), and dissociation
constant (Kd) of Enlimomab binding to ICAM-1.

Methodology:
o Immobilization of Ligand:

o Recombinant human ICAM-1 is immobilized onto the surface of a sensor chip (e.g., a CM5
chip) using amine coupling chemistry.

o The sensor surface is first activated with a mixture of N-hydroxysuccinimide (NHS) and 1-
ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

o A solution of ICAM-1 in a low pH buffer (e.g., 10 mM sodium acetate, pH 4.5) is injected
over the activated surface to facilitate covalent coupling.

o Remaining active sites on the surface are deactivated by injecting ethanolamine.

o Areference flow cell is prepared in the same way but without the injection of ICAM-1 to
serve as a control for non-specific binding and bulk refractive index changes.

» Kinetic Analysis:

o A series of dilutions of Enlimomab (analyte) in a suitable running buffer (e.g., HBS-EP)
are prepared, typically ranging from low nanomolar to micromolar concentrations.
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o Each concentration of Enlimomab is injected over the ICAM-1-immobilized and reference
surfaces for a defined period (association phase), followed by a flow of running buffer
alone (dissociation phase).

o The binding response is measured in real-time as a change in the refractive index at the
sensor surface, recorded in Response Units (RU).

e Data Analysis:

o The sensorgrams (plots of RU versus time) from the reference cell are subtracted from the
active cell to correct for non-specific binding.

o The association and dissociation curves are fitted to a suitable binding model (e.g., a 1:1
Langmuir binding model) using the analysis software provided with the SPR instrument.

o This fitting allows for the calculation of the association rate constant (Kon), the dissociation
rate constant (Koff), and the equilibrium dissociation constant (Kd = Koff/Kon).

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA can be used to determine the apparent affinity of an antibody-antigen interaction.

Objective: To determine the concentration of Enlimomab that results in 50% of the maximal
binding signal (EC50), which can be used to estimate the apparent binding affinity.

Methodology:
e Plate Coating:

o Microtiter plate wells are coated with a solution of recombinant human ICAM-1 (e.g., 1-10
pg/mL in a coating buffer like PBS or carbonate-bicarbonate buffer) and incubated
overnight at 4°C.

e Blocking:

o The coating solution is removed, and the wells are washed with a wash buffer (e.g., PBS
with 0.05% Tween-20).
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o The remaining protein-binding sites on the plate are blocked by adding a blocking buffer
(e.g., PBS with 1% BSA) and incubating for 1-2 hours at room temperature.

e Antibody Incubation:

o After washing the wells, serial dilutions of Enlimomab are added to the wells and
incubated for 1-2 hours at room temperature.

o Detection:
o The wells are washed to remove unbound Enlimomab.

o A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase-conjugated
anti-mouse 1gG) is added to the wells and incubated for 1 hour at room temperature.

e Substrate Addition and Signal Measurement:
o After a final wash, a substrate for the enzyme (e.g., TMB for HRP) is added to the wells.

o The reaction is allowed to develop, and then stopped by the addition of a stop solution
(e.g., sulfuric acid).

o The absorbance in each well is measured using a microplate reader at the appropriate
wavelength.

o Data Analysis:

o Abinding curve is generated by plotting the absorbance values against the corresponding
concentrations of Enlimomab.

o The data is fitted to a sigmoidal dose-response curve to determine the EC50 value.

Flow Cytometry

Flow cytometry can be used to measure the binding of an antibody to its target on the cell
surface.
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Objective: To determine the binding of Enlimomab to ICAM-1 expressed on the surface of cells
and to estimate the apparent affinity.

Methodology:
e Cell Preparation:

o Acell line that expresses human ICAM-1 (e.g., endothelial cells or a transfected cell line)
is harvested and washed with a suitable buffer (e.g., PBS with 1% BSA).

o The cells are resuspended to a concentration of approximately 1 x 10° cells/mL.
e Antibody Staining:

o A series of dilutions of fluorescently labeled Enlimomab (or unlabeled Enlimomab
followed by a fluorescently labeled secondary antibody) are prepared.

o The cell suspension is incubated with the different concentrations of the antibody, typically
on ice to prevent internalization.

e Washing:

o The cells are washed with cold buffer to remove unbound antibody.
e Flow Cytometric Analysis:

o The fluorescence intensity of the cells is measured using a flow cytometer.

o The mean fluorescence intensity (MFI) for each antibody concentration is recorded.
e Data Analysis:

o Abinding curve is generated by plotting the MFI against the antibody concentration.

o The data can be fitted to a one-site binding model to determine the apparent dissociation
constant (Kd).

Signaling Pathways and Biological Context
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Enlimomab’s mechanism of action is to block the interaction between ICAM-1 on endothelial
cells and its primary ligands on leukocytes, the integrins LFA-1 (Lymphocyte Function-
Associated Antigen-1, or aL32) and Mac-1 (Macrophage-1 Antigen, or aMf2). This interaction
is a crucial step in the leukocyte adhesion cascade.

Leukocyte Adhesion Cascade

The process of leukocyte extravasation from the blood into tissues involves a sequence of
adhesive events.
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Caption: The sequential steps of the leukocyte adhesion cascade.

ICAM-1 Signaling Pathway

Binding of LFA-1 on a leukocyte to ICAM-1 on an endothelial cell not only provides a physical
link but also initiates intracellular signaling pathways in the endothelial cell, leading to
cytoskeletal rearrangements that facilitate leukocyte transmigration.
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Caption: Enlimomab blocks the ICAM-1 signaling pathway.

Experimental Workflow for Binding Affinity
Determination

The following diagram illustrates a typical workflow for determining the binding affinity of an
antibody like Enlimomab to its target.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1176203/docs?utm_src=pdf-body-img#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203/docs?utm_src=pdf-body#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203/docs?utm_src=pdf-body#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents:
- Enlimomab (Analyte)
- Recombinant ICAM-1 (Ligand)

- Buffers

Surface Plasmon Resonance (SPR) Flow Cytometry

Data Analysis:
- Fit to Binding Models
- Determine Kd, Kon, Koff, EC50

Report Results

Click to download full resolution via product page

Caption: Workflow for antibody binding affinity determination.

Conclusion

Enlimomab is a monoclonal antibody that targets ICAM-1 with the aim of inhibiting the
inflammatory cascade. While specific binding affinity data for Enlimomab is not widely
published, its functional characteristics and the affinities of other anti-ICAM-1 antibodies
suggest a high-affinity interaction. The experimental protocols detailed in this guide provide a
framework for how such binding affinities are determined. Understanding the binding
characteristics of therapeutic antibodies like Enlimomab is crucial for interpreting their
biological effects and for the development of future anti-inflammatory therapies. The clinical trial
outcomes for Enlimomab underscore the complexity of translating in vitro binding and
functional data into in vivo efficacy and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1176203?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/9973515/
https://pubmed.ncbi.nlm.nih.gov/9973515/
https://www.researchgate.net/publication/10733125_Clinical_Effects_of_Inhibiting_Leukocyte_Adhesion_with_Monoclonal_Antibody_to_ICAM-1_Enlimomab_in_the_Treat_ment_of_Partial_Thickness_Burn_Injury
https://www.researchgate.net/publication/285856392_Use_of_anti-ICAM-1_therapy_in_ischemic_stroke_-_Results_of_the_Enlimomab_Acute_Stroke_Trial
https://pubmed.ncbi.nlm.nih.gov/11673584/
https://pubmed.ncbi.nlm.nih.gov/11673584/
https://pubmed.ncbi.nlm.nih.gov/9693236/
https://pubmed.ncbi.nlm.nih.gov/9693236/
https://pubmed.ncbi.nlm.nih.gov/9693236/
https://www.benchchem.com/product/b1176203/docs#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203/docs#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203/docs#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203/docs#enlimomab-s-affinity-for-icam-1-a-technical-guide
https://www.benchchem.com/product/b1176203?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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